Cas no 1227571-48-3 (2,3-Diamino-4-(trifluoromethyl)pyridine)

• Product Name: 2,3-Diamino-4-(trifluoromethyl)pyridine
• CAS No: 1227571-48-3
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4689102
• Update Time: 2025-07-02

2,3-Diamino-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-diamino-4-(trifluoromethyl)pyridine
• FCH1141334
• 2,3-Diamino-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)3-1-2-12-5(11)4(3)10/h1-2H,10H2,(H2,11,12)
• InChI Key： GWABXOGIRRPNDK-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 64.9

Additional information on 2,3-Diamino-4-(trifluoromethyl)pyridine

Introduction to 2,3-Diamino-4-(trifluoromethyl)pyridine (CAS No: 1227571-48-3)

2,3-Diamino-4-(trifluoromethyl)pyridine (CAS No: 1227571-48-3) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyridine class of molecules, which are well-documented for their role in medicinal chemistry. The presence of both amino groups and a trifluoromethyl substituent makes it a particularly interesting scaffold for further chemical modification and functionalization.

The trifluoromethyl group is a key structural feature that influences the electronic properties and metabolic stability of the molecule. In drug discovery, trifluoromethyl groups are often incorporated into molecules to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. The electron-withdrawing nature of the trifluoromethyl group can also modulate the reactivity of adjacent functional groups, making it a valuable tool for fine-tuning the properties of bioactive compounds.

On the other hand, the two amino groups in 2,3-diamino-4-(trifluoromethyl)pyridine provide multiple sites for chemical conjugation and derivatization. This dual functionality allows researchers to attach various pharmacophores or linkers, enabling the synthesis of complex derivatives with tailored biological activities. Such modifications are crucial for developing novel therapeutic agents that can interact with biological targets in a specific manner.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. 2,3-Diamino-4-(trifluoromethyl)pyridine has been investigated as a precursor in the synthesis of various bioactive molecules. For instance, it has been used in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The compound's ability to serve as a building block for more complex structures makes it a valuable asset in medicinal chemistry libraries.

One notable area of research involving 2,3-diamino-4-(trifluoromethyl)pyridine is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is associated with numerous diseases. By incorporating this pyridine derivative into kinase inhibitor molecules, researchers aim to develop drugs that can selectively inhibit aberrant signaling processes without affecting normal cellular functions. The trifluoromethyl group's ability to enhance binding interactions with target proteins is particularly beneficial in this context.

Additionally, 2,3-diamino-4-(trifluoromethyl)pyridine has been explored as an intermediate in the synthesis of agrochemicals. Pyridine-based compounds are widely used in pesticides and herbicides due to their effectiveness in protecting crops from pests and weeds. The structural features of this compound make it a promising candidate for developing new generation agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of 2,3-diamino-4-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and amination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 2,3-Diamino-4-(trifluoromethyl)pyridine (CAS No: 1227571-48-3) is a structurally versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block in modern drug discovery efforts.